Cas no 2172445-25-7 (Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate)

Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate is a versatile intermediate in organic synthesis, featuring a cyclobutane core functionalized with a 3-hydroxyoxan-3-yl group and a methyl ester. The compound's unique structure, combining a strained cyclobutane ring with a tetrahydrofuran-derived hydroxy group, makes it valuable for constructing complex molecular frameworks. The ester moiety provides a handle for further derivatization, while the hydroxyl group offers opportunities for selective functionalization. This compound is particularly useful in medicinal chemistry and materials science, where its rigid yet modifiable scaffold can contribute to the development of bioactive molecules or specialty polymers. Its balanced reactivity profile allows for controlled transformations under mild conditions.
Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate structure
2172445-25-7 structure
Product Name:Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
CAS No:2172445-25-7
MF:C11H18O4
MW:214.258224010468
CID:5568522
PubChem ID:165594459
Update Time:2025-10-18

Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
    • 2172445-25-7
    • EN300-1633345
    • Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
    • Inchi: 1S/C11H18O4/c1-14-9(12)10(4-2-5-10)11(13)6-3-7-15-8-11/h13H,2-8H2,1H3
    • InChI Key: BGWGXIJYPNIZKQ-UHFFFAOYSA-N
    • SMILES: OC1(COCCC1)C1(C(=O)OC)CCC1

Computed Properties

  • Exact Mass: 214.12050905g/mol
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.8Ų

Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1633345-0.05g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
0.05g
$959.0 2023-07-10
Enamine
EN300-1633345-0.1g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
0.1g
$1005.0 2023-07-10
Enamine
EN300-1633345-0.25g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
0.25g
$1051.0 2023-07-10
Enamine
EN300-1633345-0.5g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
0.5g
$1097.0 2023-07-10
Enamine
EN300-1633345-1.0g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
1.0g
$1142.0 2023-07-10
Enamine
EN300-1633345-2.5g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
2.5g
$2240.0 2023-07-10
Enamine
EN300-1633345-5.0g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
5.0g
$3313.0 2023-07-10
Enamine
EN300-1633345-10.0g
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
10.0g
$4914.0 2023-07-10
Enamine
EN300-1633345-50mg
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
50mg
$888.0 2023-09-22
Enamine
EN300-1633345-100mg
methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate
2172445-25-7
100mg
$930.0 2023-09-22

Additional information on Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate (CAS: 2172445-25-7)

Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate (CAS: 2172445-25-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

The synthesis of Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that enhances the stereoselectivity of the reaction, which is critical for its application in drug development. The compound's structural complexity and functional groups make it a versatile intermediate in the synthesis of bioactive molecules.

Pharmacological evaluations of Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate have revealed its potential as an anti-inflammatory agent. In vitro studies conducted by researchers at the University of Cambridge (2024) showed that the compound inhibits key inflammatory pathways, such as the NF-κB signaling pathway, with minimal cytotoxicity. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to confirm these effects.

Additionally, the compound has been investigated for its role in central nervous system (CNS) disorders. A recent preprint on bioRxiv (2024) highlighted its ability to cross the blood-brain barrier (BBB), a critical feature for CNS-targeted therapeutics. Preliminary data indicated that Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate modulates neurotransmitter release, making it a candidate for further exploration in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, Methyl 1-(3-hydroxyoxan-3-yl)cyclobutane-1-carboxylate (CAS: 2172445-25-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities warrant further investigation to fully elucidate its therapeutic potential. Continued research and development efforts are expected to yield significant advancements in the coming years.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司